Benzene, 1-azido-2-methyl-
Overview
Description
Benzene, 1-azido-2-methyl- (1-Azido-2-methylbenzene) is a synthetic organic compound with a molecular formula of C7H7N3. It belongs to the class of azides, a group of compounds which contain nitrogen-nitrogen triple bonds. The compound has been extensively studied in the fields of organic chemistry, biochemistry, and pharmacology. Its unique properties have made it a useful tool for researchers in a number of areas, including the synthesis of various drugs, the development of new medical treatments, and the study of biochemical and physiological processes.
Scientific Research Applications
DNA Methylation and Gene Expression Studies
Benzene is a well-established hematotoxic carcinogen known to cause leukemia. Studies have shown that benzene exposure leads to changes in DNA methylation and gene expression. For example, benzene exposure resulted in decreased mRNA expression of poly(ADP-ribose) polymerases-1 (PARP-1), a crucial gene for DNA repair. This decrease in expression was linked to increased methylation of the PARP-1 gene, and treatment with epigenetic modification reagents, such as 5-aza-2'-deoxycytidine and trichostatin A, reversed these effects (Gao et al., 2010).
Mechanism of Action
Properties
IUPAC Name |
1-azido-2-methylbenzene |
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InChI |
InChI=1S/C7H7N3/c1-6-4-2-3-5-7(6)9-10-8/h2-5H,1H3 |
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InChI Key |
ZKGVLNVASIPVAU-UHFFFAOYSA-N |
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Canonical SMILES |
CC1=CC=CC=C1N=[N+]=[N-] |
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Molecular Formula |
C7H7N3 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID60185549 |
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| Record name | Benzene, 1-azido-2-methyl- | |
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Molecular Weight |
133.15 g/mol |
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CAS No. |
31656-92-5 |
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| Record name | 1-Azido-2-methylbenzene | |
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| Record name | Benzene, 1-azido-2-methyl- | |
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| Record name | Benzene, 1-azido-2-methyl- | |
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| Record name | 1-azido-2-methylbenzene | |
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